Cas no 2097958-50-2 (2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2097958-50-2
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 5723888
• PubChem ID: 121211020
• Update Time: 2025-10-29

2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2097958-50-2
• AKOS026721118
• F2198-0826
• 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile

• Inchi： 1S/C12H13N5/c1-9(2)17-10(3-4-13)7-11(16-17)12-8-14-5-6-15-12/h5-9H,3H2,1-2H3
• InChI Key： FIRCDIQHHIPSGK-UHFFFAOYSA-N
• SMILES： N1(C(CC#N)=CC(C2C=NC=CN=2)=N1)C(C)C

Computed Properties

• Exact Mass: 227.11709544g/mol
• Monoisotopic Mass: 227.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile

Comprehensive Overview of 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2097958-50-2)

The compound 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2097958-50-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazine ring and a pyrazole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile is its versatility in medicinal chemistry. The pyrazine moiety is known for its role in enhancing pharmacokinetic properties, while the pyrazole ring contributes to binding affinity with biological targets. This dual functionality positions the compound as a promising candidate for developing small-molecule inhibitors, particularly in oncology and infectious disease research. Recent studies have explored its potential in modulating kinase activity, a hot topic in cancer therapy.

In the agrochemical sector, 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile has shown promise as a building block for novel pesticides and herbicides. With increasing global demand for eco-friendly crop solutions, researchers are investigating its derivatives for their ability to target specific plant pathogens while minimizing environmental impact. The compound's nitrile group further enhances its reactivity, enabling the creation of diverse analogs with tailored biological activities.

The synthesis of 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the industry's focus on green chemistry and process efficiency. These methods not only improve yield but also reduce waste, aligning with the principles of sustainable manufacturing.

From a commercial perspective, the demand for 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile is expected to rise due to its expanding applications. Pharmaceutical companies are actively seeking high-purity intermediates for drug development pipelines, while agrochemical firms are exploring its potential in next-generation crop protection agents. The compound's CAS No. 2097958-50-2 serves as a critical identifier in global chemical databases, facilitating regulatory compliance and supply chain transparency.

Quality control and analytical characterization of 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile are paramount for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of Good Manufacturing Practice (GMP) and research-grade standards.

Looking ahead, the scientific community anticipates further breakthroughs involving 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile. Its modular structure allows for extensive structure-activity relationship (SAR) studies, enabling researchers to fine-tune its properties for specific applications. As the fields of computational chemistry and AI-driven drug design advance, this compound is likely to play a pivotal role in accelerating the discovery of new therapeutic and agrochemical agents.

In conclusion, 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2097958-50-2) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceutical development to agricultural innovation, underscore its importance in modern science. As research continues to uncover its full potential, this compound is poised to make significant contributions to addressing some of the world's most pressing challenges in health and food security.